Cas no 62597-31-3 (Heptane, 1,1,5-trimethoxy-2,6-dimethyl-)

• Product Name: Heptane, 1,1,5-trimethoxy-2,6-dimethyl-
• CAS No: 62597-31-3
• MF: C₁₂H₂₆O₃
• MW: 218.333044528961
• CID: 438644
• PubChem ID: 21399064
• Update Time: 2025-04-19

Heptane, 1,1,5-trimethoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1,1,5-trimethoxy-2,6-dimethyl-
• 1,1,5-trimethoxy-2,6-dimethylheptane
• 62597-31-3
• HNJDEZDLBUYSRF-UHFFFAOYSA-N
• SCHEMBL11692102
• DTXSID60613094

• Inchi： 1S/C12H26O3/c1-9(2)11(13-4)8-7-10(3)12(14-5)15-6/h9-12H,7-8H2,1-6H3
• InChI Key： HNJDEZDLBUYSRF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C)CCC(C)C(OC)OC

Computed Properties

• Exact Mass: 218.18828
• Monoisotopic Mass: 218.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69